Technical Guide: Biological Activity Screening of Nitrobenzamide Derivatives

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*n,n-Diisopropyl-3-nitrobenzamide*
CAS No.:	*2448-06-8*
Cat. No.:	*B1360422*

Get Quote

Introduction: The Versatility of the Nitrobenzamide Scaffold

The benzamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The strategic introduction of a nitro (NO_2) group creates nitrobenzamide derivatives, a class of compounds with remarkably diverse biological activities.[1] The strong electron-withdrawing nature of the nitro group significantly alters the molecule's electronic properties, polarity, and potential for bioreductive activation, unlocking a wide spectrum of therapeutic possibilities.[2] These derivatives have demonstrated significant potential as anticancer, antimicrobial, and anti-inflammatory agents.[1][2][3]

This guide provides a comprehensive framework for the initial biological screening of novel nitrobenzamide derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying scientific rationale for each step. We will explore the core screening funnels for identifying and characterizing anticancer, antimicrobial, and anti-inflammatory activities, providing a self-validating system for robust and reproducible data generation.

© 2026 BenchChem. All rights reserved.

Part 1: Anticancer Activity Screening

Nitrobenzamide derivatives have emerged as promising leads in oncology, often acting through mechanisms distinct from classical chemotherapeutics. Their screening requires a multi-step approach, beginning with broad cytotoxicity assays and progressing to more specific mechanistic studies.

Core Mechanisms of Anticancer Action

The anticancer effects of nitrobenzamides can be attributed to several key mechanisms:

- Histone Deacetylase (HDAC) Inhibition: Certain benzamide derivatives are known to inhibit HDAC enzymes.[4][5] HDACs play a crucial role in gene expression by modifying chromatin structure; their inhibition can lead to the re-expression of tumor suppressor genes, inducing cell cycle arrest, differentiation, and apoptosis.[5][6]

- Poly (ADP-ribose) Polymerase (PARP) Inhibition: The benzamide moiety is a core component of many PARP inhibitors.[7] PARP enzymes are critical for DNA single-strand break repair.[8] In cancer cells with existing DNA repair defects (e.g., BRCA1/2 mutations), inhibiting PARP leads to the accumulation of cytotoxic double-strand breaks, a concept known as synthetic lethality.[7][9]

- Tubulin Polymerization Inhibition: Some N-benzylbenzamide derivatives have been shown to bind to the colchicine site on tubulin, disrupting microtubule dynamics.[10] This interference with the cellular cytoskeleton arrests cells in mitosis, ultimately leading to apoptotic cell death.[1][10]

- Hypoxia-Activated Prodrugs: The nitroaromatic group is a key feature of hypoxia-activated prodrugs.[11] Solid tumors often have low-oxygen (hypoxic) regions that are resistant to standard therapies. In these environments, the nitro group can be reduced by cellular reductases to form highly reactive cytotoxic species that damage DNA and other macromolecules.[11][12]

Diagram 1: The Principle of Synthetic Lethality with PARP Inhibitors

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

In Vitro Anticancer Screening Workflow

A logical, tiered approach is essential for efficiently screening novel compounds. This workflow maximizes resource efficiency by eliminating inactive compounds early and prioritizing promising candidates for in-depth study.

Diagram 2: Anticancer Screening Workflow

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Experimental Protocol: Primary Cytotoxicity Screening (MTT Assay)

The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[13] It relies on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in living cells.[14] The intensity of the purple color is directly proportional to the number of viable cells.[15]

Materials:

- 96-well flat-bottom sterile culture plates
- Cancer cell lines of interest (e.g., MCF-7, HCT-116, A549)
- Complete culture medium (e.g., DMEM with 10% FBS)
- Phosphate-Buffered Saline (PBS), sterile
- MTT solution: 5 mg/mL in sterile PBS.[14] This solution must be filter-sterilized and protected from light.[13][15]

© 2026 BenchChem. All rights reserved.

- Solubilization solution: e.g., 0.01 M HCl in 10% SDS solution, or acidified isopropanol.[14][16]
- Test compounds (nitrobenzamide derivatives) dissolved in DMSO.

Step-by-Step Methodology:

- Cell Seeding:
  - Harvest and count cells using a hemocytometer or automated cell counter.
  - Dilute the cell suspension to a final concentration of $5x10^4$ to $1x10^5$ cells/mL.
  - Seed 100 µL of the cell suspension into each well of a 96-well plate (yielding 5,000-10,000 cells/well).
  - Incubate the plate for 24 hours at 37°C in a 5% CO_2 incubator to allow cells to adhere.
- Compound Treatment:
  - Prepare serial dilutions of the nitrobenzamide derivatives in complete culture medium. A typical concentration range would be 0.1, 1, 10, 50, and 100 µM. Ensure the final DMSO concentration is below 0.5% to avoid solvent toxicity.
  - Carefully remove the old medium from the wells.
  - Add 100 µL of the medium containing the test compounds to the respective wells. Include wells for "untreated control" (medium only) and "vehicle control" (medium with the highest concentration of DMSO).
  - Incubate for 48-72 hours at 37°C in a 5% CO_2 incubator.
- MTT Incubation:
  - After the treatment period, add 10-20 µL of the 5 mg/mL MTT solution to each well.[14][16]
  - Incubate for 3-4 hours at 37°C. During this time, viable cells will form visible purple formazan crystals.

© 2026 BenchChem. All rights reserved.

- Formazan Solubilization:
  - Carefully aspirate the medium from each well without disturbing the formazan crystals.
  - Add 100-150 µL of the solubilization solution to each well.[14][15]
  - Place the plate on an orbital shaker for 15-20 minutes, protected from light, to ensure complete dissolution of the crystals.[14]
- Data Acquisition and Analysis:
  - Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background noise.[15]
  - Calculate the percentage of cell viability for each concentration relative to the untreated control.
  - Plot the percentage of viability against the compound concentration (on a logarithmic scale) and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis.

Data Presentation: Anticancer Activity

Results from the primary screen should be summarized clearly to allow for easy comparison between derivatives and cell lines.

Table 1: Cytotoxic Activity of Nitrobenzamide Derivatives against Human Cancer Cell Lines

© 2026 BenchChem. All rights reserved.

Compound ID	Cancer Type	Cell Line	IC50 (μM) ± SD
NB-001	Breast	MCF-7	Data
NB-001	Colon	HCT-116	Data
NB-001	Lung	A549	Data
NB-002	Breast	MCF-7	Data
NB-002	Colon	HCT-116	Data
NB-002	Lung	A549	Data
Doxorubicin	(Control)	MCF-7	Data

Part 2: Antimicrobial Activity Screening

The nitro group is a well-established pharmacophore in antimicrobial agents.[2] Its mechanism often involves reductive activation by microbial nitroreductases into cytotoxic radical species, which can damage DNA, proteins, and lipids, leading to cell death.[2]

In Vitro Antimicrobial Screening Workflow

The standard workflow for antimicrobial screening aims to first identify activity and then quantify its potency.

Diagram 3: Antimicrobial Screening Workflow

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[17][18]

Materials:

- 96-well sterile, non-treated microtiter plates

© 2026 BenchChem. All rights reserved.

- Bacterial/Fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)
- Appropriate liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI for fungi)
- Test compounds dissolved in DMSO
- Bacterial/Fungal inoculum standardized to a 0.5 McFarland turbidity standard, then diluted to yield a final concentration of ~5 x 10^5 CFU/mL in the wells.
- Positive control antibiotic (e.g., Ciprofloxacin, Fluconazole)
- Microplate reader or visual inspection

Step-by-Step Methodology:

- Plate Preparation:
  - Add 100 µL of sterile growth medium to all wells of a 96-well plate.
  - Add an additional 100 µL of a high-concentration stock of the test compound (e.g., 256 µg/mL) to the first column of wells. This creates a total volume of 200 µL.
- Serial Dilution:
  - Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the tenth column.[18] Discard the final 100 µL from the tenth column. This leaves columns 1-10 with 100 µL of serially diluted compound.
  - Column 11 will serve as the growth control (no compound), and column 12 as the sterility control (medium only, no inoculum).
- Inoculation:
  - Prepare the microbial inoculum to the specified final concentration.
  - Add 100 µL of the standardized inoculum to wells in columns 1 through 11. Do not add inoculum to column 12.

© 2026 BenchChem. All rights reserved.

- The final volume in each test well is now 200 µL, and the compound concentrations and inoculum density are halved.

- Incubation:
  - Seal the plate (e.g., with a breathable film) and incubate under appropriate conditions (e.g., 35-37°C for 18-24 hours for most bacteria).

- Data Acquisition and Analysis:
  - After incubation, determine the MIC by visually inspecting the wells for turbidity (growth). The MIC is the lowest concentration at which no visible growth is observed.[18]
  - Alternatively, the optical density (OD) can be read at 600 nm using a microplate reader. The MIC is the lowest concentration that shows a significant reduction in OD compared to the growth control.

Data Presentation: Antimicrobial Activity

MIC values provide a quantitative measure of a compound's potency against different microorganisms.

Table 2: Minimum Inhibitory Concentrations (MIC) of Nitrobenzamide Derivatives

Compound ID	Gram-positive Bacteria (S. aureus)	Gram-negative Bacteria (E. coli)	Fungi (C. albicans)
MIC (µg/mL)	MIC (µg/mL)	MIC (µg/mL)	
NB-001	Data	Data	Data
NB-002	Data	Data	Data
Ciprofloxacin	Data	Data	N/A
Fluconazole	N/A	N/A	Data

Part 3: Anti-inflammatory Activity Screening

© 2026 BenchChem. All rights reserved.

Chronic inflammation is implicated in numerous diseases. Nitrobenzamide derivatives may exert anti-inflammatory effects by modulating key signaling pathways, such as inhibiting the production of pro-inflammatory mediators.[3][19] A primary screening target is nitric oxide (NO), a key signaling molecule in inflammation produced by inducible nitric oxide synthase (iNOS).[20]

In Vitro Anti-inflammatory Screening Workflow

The screening process for anti-inflammatory agents often begins by assessing the inhibition of key inflammatory mediators in a relevant cell model.

Diagram 4: Anti-inflammatory Screening Workflow

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This assay quantifies nitrite (a stable breakdown product of NO) in cell culture supernatant. It is a reliable method for screening inhibitors of LPS-induced NO production in macrophage cell lines like RAW 264.7.[3][19]

© 2026 BenchChem. All rights reserved.

Materials:

- RAW 264.7 murine macrophage cell line
- 96-well sterile culture plates
- Complete culture medium (DMEM with 10% FBS)
- Lipopolysaccharide (LPS) from E. coli
- Test compounds dissolved in DMSO
- Griess Reagent: A two-part solution.
  - Solution A: 1% (w/v) sulfanilamide in 5% phosphoric acid.
  - Solution B: 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride (NED) in water.
- Sodium nitrite ($NaNO_2$) standard solution for generating a standard curve.

Step-by-Step Methodology:

- Cell Seeding and Treatment:
  - Seed RAW 264.7 cells in a 96-well plate at a density of ~5 x 10^4 cells/well and incubate overnight.
  - Pre-treat the cells for 1-2 hours with various concentrations of the nitrobenzamide derivatives. Include a vehicle control (DMSO).
- Inflammation Induction:
  - Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control (cells + medium only).
  - Incubate for 24 hours at 37°C in a 5% CO_2 incubator.
- Griess Reaction:

© 2026 BenchChem. All rights reserved.

- After incubation, carefully collect 50 µL of the culture supernatant from each well and transfer it to a new 96-well plate.
- Prepare a nitrite standard curve (e.g., 0-100 µM) using the $NaNO_2$ solution.
- Add 50 µL of Griess Reagent Solution A to all wells containing supernatant and standards. Incubate for 10 minutes at room temperature, protected from light.
- Add 50 µL of Griess Reagent Solution B. Incubate for another 10 minutes. A purple/magenta color will develop.

- Data Acquisition and Analysis:
  - Measure the absorbance at 540 nm within 30 minutes.
  - Calculate the nitrite concentration in each sample using the standard curve.
  - Determine the percentage of NO inhibition for each compound concentration relative to the LPS-stimulated control.
  - Crucially, perform a parallel MTT assay on the remaining cells to ensure that the observed reduction in NO is due to anti-inflammatory activity and not cytotoxicity.[3]

Data Presentation: Anti-inflammatory Activity

The results should clearly show the dose-dependent inhibition of nitric oxide production.

Table 3: Inhibition of LPS-Induced Nitric Oxide Production in RAW 264.7 Macrophages

Compound ID	IC50 (µM) for NO Inhibition ± SD	Cell Viability at IC50 (%)
NB-001	Data	Data
NB-002	Data	Data
L-NAME (Control)	Data	Data

© 2026 BenchChem. All rights reserved.

Conclusion

The nitrobenzamide scaffold represents a fertile ground for the discovery of novel therapeutic agents. The screening methodologies outlined in this guide provide a robust, logical, and efficient framework for the initial evaluation of their anticancer, antimicrobial, and anti-inflammatory potential. By starting with broad, high-throughput assays and progressing to more specific, mechanism-of-action studies, researchers can effectively identify and prioritize lead compounds for further pre-clinical development. The key to success lies not just in the execution of these protocols, but in understanding the scientific principles that validate each step, ensuring the generation of high-quality, actionable data.

References

- Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163–175. [Link]
- Freshney, R. I. (2006). A Review on in-vitro Methods for Screening of Anticancer Drugs. Journal of Pharmacy Research, 2(5), 833-838. [Link]
- Li, Y., et al. (2019). Design, synthesis and antimycobacterial activity of novel nitrobenzamide derivatives. European Journal of Medicinal Chemistry, 180, 558-568. [Link]
- National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]
- Provost, J. J., & Wallert, M. A. (2015). MTT Proliferation Assay Protocol. ResearchGate. [Link]
- Siddiqui, S. (2017). In vitro methods of screening of anticancer agents. World Journal of Pharmacy and Pharmaceutical Sciences, 6(9), 156-173. [Link]
- Teicher, B. A., Lazo, J. S., & Sartorelli, A. C. (1981). A rapid in vitro screening system for the identification and evaluation of anticancer drugs. Cancer Research, 41(1), 89-93. [Link]
- World Organisation for Animal Health. (n.d.). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. [Link]

© 2026 BenchChem. All rights reserved.

- Wikipedia. (n.d.). Antibiotic sensitivity testing. Retrieved from Wikipedia. [Link]
- Integra Biosciences. (2021). Antimicrobial susceptibility tests: A comprehensive review of the most commonly used methods. [Link]
- Jorgensen, J. H., & Ferraro, M. J. (2009). Antimicrobial Susceptibility Testing: A Review of General Principles and Contemporary Practices. Clinical Infectious Diseases, 49(11), 1749–1755. [Link]
- ResearchGate. (n.d.). Synthesis of nitrobenzamide derivatives (2, 3, 5 and 6) by reaction of testosterone (1) or OTBS-testosterone (3) with p-nitrobenzoyl azide using Copper(II) as catalyst (i). [Link]
- Khan, I., et al. (2018). In Silico Studies and Assessment of Antimicrobial Activities for Synthesised Nitrobenzimidazole Derivetives. Oriental Journal of Chemistry, 34(3), 1469-1475. [Link]
- Semantic Scholar. (2017). IN-VITRO METHODS OF SCREENING OF ANTI-CANCER AGENT. [Link]
- Kumar, A., et al. (2022). A comprehensive review on preliminary screening models for the evaluation of anti-cancer agents. Future Journal of Pharmaceutical Sciences, 8(1), 1-15. [Link]
- Moreira, D., et al. (2021). Synthesis, Activity, Toxicity, and In Silico Studies of New Antimycobacterial N-Alkyl Nitrobenzamides. Pharmaceuticals, 14(7), 656. [Link]
- Prasanna, N. D., et al. (2017). Synthesis, Characterization of 4- Nitrobenzamide Derivatives and their Antimicrobial Activity. International Journal of Pharmacy and Biological Sciences, 7(2), 1-7. [Link]
- Martinez, A., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules, 27(11), 3611. [Link]
- Alghamdi, S., et al. (2022). Antimicrobial Activity of N-(3-Chloro-2-aryl-4-oxoazetidin-1-yl)-4-nitro benzamide Derivatives. Journal of Pharmaceutical Research International, 34(12A), 1-8. [Link]

© 2026 BenchChem. All rights reserved.

- Li, Y., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Journal of Chemistry, 2018, 1-10. [Link]
- Gaikwad, V. (2024). Synthesis of 4-nitro-benzamides for evaluation antimicrobial and disinfectant activity: Part-I. ResearchGate. [Link]
- Guller, U., et al. (2017). Biological evaluation and molecular docking studies of nitro benzamide derivatives with respect to in vitro anti-inflammatory activity. International Immunopharmacology, 43, 129-139. [Link]
- Wang, J., et al. (2015). Design, synthesis and biological evaluation of novel 4-substituted-3-nitrobenzamide derivatives. Chinese Journal of Medicinal Chemistry, 25(4), 265-271. [Link]
- Kuwajima, H., et al. (2004). Potent histone deacetylase inhibitors: N-hydroxybenzamides with antitumor activities. Bioorganic & Medicinal Chemistry, 12(15), 4139-4145. [Link]
- Kahn, M. (Ed.). (2012). High Throughput Screening for Novel Anti-Inflammatories. Springer Science & Business Media.
- Słabik, T., et al. (2023). N-(2-Aminophenyl)-benzamide Inhibitors of Class I HDAC Enzymes with Antiproliferative and Antifibrotic Activity. Journal of Medicinal Chemistry, 66(21), 14757-14775. [Link]
- Lopes, M. S., et al. (2015). Synthesis of nitroaromatic compounds as potential anticancer agents. Anticancer Agents in Medicinal Chemistry, 15(2), 206-216. [Link]
- Li, Y., et al. (2022). Screening and Isolation of Potential Anti-Inflammatory Compounds from Saxifraga atrata via Affinity Ultrafiltration-HPLC and Multi-Target Molecular Docking Analyses. Molecules, 27(19), 6523. [Link]
- Wang, Y., et al. (2025). Novel anti-inflammatory compounds that alleviate experimental autoimmune encephalomyelitis. Journal of Neuroinflammation, 22(1), 1-16. [Link]
- Schuller, M., et al. (2020). Evaluation of 3- and 4-Phenoxybenzamides as Selective Inhibitors of the Mono-ADP-Ribosyltransferase PARP10. ChemMedChem, 15(10), 939-951. [Link]
- Wang, S., et al. (2021). Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. European Journal of Medicinal

© 2026 BenchChem. All rights reserved.

Chemistry, 216, 113316. [Link]

- Rajasomashekar, D., et al. (2020). Histone deacetylase inhibitors containing a benzamide functional group and a pyridyl cap are preferentially effective human immunodeficiency virus-1 latency-reversing agents in primary resting CD4+ T cells. Antiviral Research, 177, 104768. [Link]
- Cancer Research UK. (n.d.). PARP Inhibitors. Retrieved from Cancer Research UK website. [Link]
- Langelier, M. F., et al. (2022). Inhibitors of PARP: Number crunching and structure gazing. Journal of Biological Chemistry, 298(4), 101732. [Link]
- Wikipedia. (n.d.). Histone deacetylase inhibitor. Retrieved from Wikipedia. [Link]
- Falahi, M., et al. (2024). Key structural requirements of benzamide derivatives for histone deacetylase inhibition: design, synthesis and biological evaluation. Future Medicinal Chemistry, 16(10), 723-741. [Link]
- National Center for Biotechnology Information. (n.d.). 4-Nitrobenzamide. PubChem Compound Database. [Link]
- Michalik, M., et al. (2021). The Anticancer Action of a Novel 1,2,4-Triazine Sulfonamide Derivative in Colon Cancer Cells. International Journal of Molecular Sciences, 22(7), 3687. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]

- 3. researchgate.net [researchgate.net]
- 4. N-(2-Aminophenyl)-benzamide Inhibitors of Class I HDAC Enzymes with Antiproliferative and Antifibrotic Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Key structural requirements of benzamide derivatives for histone deacetylase inhibition: design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Histone deacetylase inhibitor - Wikipedia [en.wikipedia.org]
- 7. Inhibitors of PARP: Number crunching and structure gazing - PMC [pmc.ncbi.nlm.nih.gov]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. cancerresearchuk.org [cancerresearchuk.org]
- 10. Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. Synthesis of nitroaromatic compounds as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. broadpharm.com [broadpharm.com]
- 14. researchgate.net [researchgate.net]
- 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 16. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - NL [thermofisher.com]
- 17. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods | MDPI [mdpi.com]
- 18. integra-biosciences.com [integra-biosciences.com]
- 19. pdf.benchchem.com [pdf.benchchem.com]
- 20. lifechemicals.com [lifechemicals.com]

- To cite this document: BenchChem. [Technical Guide: Biological Activity Screening of Nitrobenzamide Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1360422/docs#technical-guide-biological-activity-screening-of-nitrobenzamide-derivatives]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.